Cas no 2138523-25-6 (2-(2-{[(Tert-butoxy)carbonyl]amino}-5-(2-methylbutan-2-yl)cyclohexyl)acetic acid)

• Product Name: 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-(2-methylbutan-2-yl)cyclohexyl)acetic acid
• CAS No: 2138523-25-6
• MF: C₁₈H₃₃NO₄
• MW: 327.458925962448
• CID: 6135372
• PubChem ID: 165492102
• Update Time: 2025-06-15

2-(2-{[(Tert-butoxy)carbonyl]amino}-5-(2-methylbutan-2-yl)cyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1154515
• 2138523-25-6
• 2-(2-{[(tert-butoxy)carbonyl]amino}-5-(2-methylbutan-2-yl)cyclohexyl)acetic acid
• 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-(2-methylbutan-2-yl)cyclohexyl)acetic acid

• Inchi： 1S/C18H33NO4/c1-7-18(5,6)13-8-9-14(12(10-13)11-15(20)21)19-16(22)23-17(2,3)4/h12-14H,7-11H2,1-6H3,(H,19,22)(H,20,21)
• InChI Key： DYRXYRVRRRTVOW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CC1CC(=O)O)C(C)(C)CC)=O

Computed Properties

• Exact Mass: 327.24095853g/mol
• Monoisotopic Mass: 327.24095853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-(2-methylbutan-2-yl)cyclohexyl)acetic acid

Research Brief on 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-(2-methylbutan-2-yl)cyclohexyl)acetic acid (CAS: 2138523-25-6)

The compound 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-(2-methylbutan-2-yl)cyclohexyl)acetic acid (CAS: 2138523-25-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylacetic acid backbone and tert-butoxycarbonyl (Boc) protected amino group, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural properties, and biological activity, positioning it as a promising candidate for further investigation.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex pharmacologically active molecules. Researchers have optimized its synthetic pathway to improve yield and purity, which is critical for scaling up production. The presence of the Boc-protected amino group enhances the molecule's stability, making it suitable for further functionalization. Additionally, the 2-methylbutan-2-yl substituent introduces steric hindrance, which can influence the compound's binding affinity to biological targets.

Recent in vitro studies have demonstrated that 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-(2-methylbutan-2-yl)cyclohexyl)acetic acid exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding suggests its potential utility in developing anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles. The molecule's lipophilicity, conferred by the tert-butyl and 2-methylbutan-2-yl groups, may also impact its bioavailability and tissue distribution, which are critical factors for drug development.

Another promising avenue of research involves the use of this compound as a building block for peptide mimetics. Its structural features allow it to mimic natural amino acids, making it valuable for designing peptidomimetics with enhanced stability and bioactivity. Researchers are particularly interested in its potential to modulate protein-protein interactions, which are often challenging targets in drug discovery. Preliminary docking studies have shown favorable interactions with specific protein domains, though more extensive computational and experimental analyses are needed to confirm these observations.

In summary, 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-(2-methylbutan-2-yl)cyclohexyl)acetic acid (CAS: 2138523-25-6) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its synthetic accessibility, structural uniqueness, and preliminary biological activity make it a compelling subject for further study. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential therapeutic applications. As the field advances, this compound may play a pivotal role in the development of novel therapeutics targeting a range of diseases.